Cas no 5559-62-6 (1-chlorobutane-2,3-dione)

• Product Name: 1-chlorobutane-2,3-dione
• CAS No: 5559-62-6
• MF: C₄H₅ClO₂
• MW: 120.53430056572
• MDL: MFCD18806712
• CID: 375068
• PubChem ID: 79680
• Update Time: 2025-06-13

1-chlorobutane-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-chlorobutane-2,3-dione
• 2,3-Butanedione,1-chloro-
• 1-Chlor-butan-2,3-dion
• 1-chloro-2,3-butanedione
• 1-chloro-2,3-dioxo-butane
• 1-chloro-butane-2,3-dione
• 2,3-Butanedione, 1-chloro- (8CI,9CI)
• Chlordiacetyl
• AHPSZWVDPABXPI-UHFFFAOYSA-N
• DTXSID90204136
• UNII-56EG3J96KQ
• SCHEMBL3573642
• NS00033349
• 56EG3J96KQ
• 2,3-Butanedione, 1-chloro-
• 5559-62-6
• CS-0239555
• EN300-215210
• AMY42031
• EINECS 226-928-8
• AKOS006386918

• MDL： MFCD18806712
• Inchi： 1S/C4H5ClO2/c1-3(6)4(7)2-5/h2H2,1H3
• InChI Key： AHPSZWVDPABXPI-UHFFFAOYSA-N
• SMILES： ClCC(C(C)=O)=O

Computed Properties

• Exact Mass: 119.99785
• Monoisotopic Mass: 119.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 97.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.203
• Boiling Point: 129.9°C at 760 mmHg
• Flash Point: 42°C
• Refractive Index: 1.422
• PSA: 34.14
• LogP: 0.38330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-chlorobutane-2,3-dione

Comprehensive Analysis of 1-Chlorobutane-2,3-dione (CAS No. 5559-62-6): Properties, Applications, and Industry Insights

1-Chlorobutane-2,3-dione (CAS No. 5559-62-6), also known as chlorobutanedione, is a versatile organic compound with significant relevance in synthetic chemistry and industrial applications. This diketone derivative features a chlorine substituent, which enhances its reactivity and utility in various chemical transformations. Researchers and manufacturers frequently search for 1-chlorobutane-2,3-dione synthesis, CAS 5559-62-6 suppliers, and its role in pharmaceutical intermediates, reflecting its growing demand.

The compound’s molecular structure, characterized by two carbonyl groups and a chlorine atom, enables its use in cross-coupling reactions and heterocyclic compound synthesis. Recent studies highlight its potential in creating flavor and fragrance ingredients, aligning with the trend toward sustainable and bio-based chemicals. As industries prioritize green chemistry, 1-chlorobutane-2,3-dione is gaining attention for its efficiency in low-waste processes.

From a technical perspective, 5559-62-6 exhibits moderate solubility in polar solvents like ethanol and acetone, making it suitable for laboratory-scale reactions. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its purity, a topic frequently queried by quality control professionals. The compound’s stability under controlled conditions ensures its applicability in fine chemical production.

In the context of user search trends, queries like "1-chlorobutane-2,3-dione safety data" and "CAS 5559-62-6 price" indicate a need for accessible technical and commercial information. Regulatory compliance, particularly regarding REACH and FDA guidelines, is another critical area, as companies seek to integrate this compound into GMP-compliant workflows.

Innovations in catalysis and process optimization have further expanded the utility of 1-chlorobutane-2,3-dione. For instance, its role in producing high-value agrochemicals aligns with the global push for crop protection solutions. Additionally, its derivatives are explored in material science for polymer modifications, addressing searches related to "specialty chemicals for coatings."

To summarize, 1-chlorobutane-2,3-dione (CAS No. 5559-62-6) bridges academic research and industrial innovation. Its multifaceted applications—from pharmaceuticals to flavor synthesis—coupled with evolving sustainable practices, position it as a compound of enduring relevance. Future developments may focus on scalable production methods and novel derivatives, responding to the dynamic needs of modern chemistry.